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Compound of Interest

Compound Name: Arachidonoyl Thio-PC

Cat. No.: B7943215 Get Quote

Essential Safety and Handling Guide for
Arachidonoyl Thio-PC
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Arachidonoyl Thio-PC. It outlines the necessary

personal protective equipment (PPE), procedural steps for safe handling, and disposal plans to

ensure a secure laboratory environment.

Compound Information:
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Property Value

Formal Name

1-O-hexadecyl-2-deoxy-2-thio-R-

(5Z,8Z,11Z,14Z-eicosatetraenoyl)-sn-glyceryl-3-

phosphorylcholine

Synonym 2-deoxy-2-thio Arachidonoyl PC, ATPC

CAS Number 146797-82-2

Molecular Formula C44H82NO6PS

Formula Weight 784.2 g/mol

Supplied As A solution in ethanol containing 0.1% BHT

Storage -20°C

Stability ≥ 2 years

Solubility
DMSO: ~25 mg/mL, Dimethyl formamide: ~25

mg/mL, Water: ~0.5 mg/mL

Personal Protective Equipment (PPE) and Safety
Measures
Given that Arachidonoyl Thio-PC should be considered hazardous until further information is

available, a comprehensive approach to personal protection is essential.[1][2] The following

PPE is required to minimize exposure and ensure personal safety.
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Protective Equipment Specification and Use

Eye Protection

Chemical safety glasses with side shields or

goggles are mandatory to protect against

splashes.[3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene) are required to prevent skin contact.

[3][4] Double gloving is recommended for tasks

with a higher risk of exposure.

Body Protection

A laboratory coat must be worn to prevent

contamination of personal clothing. For

procedures with a significant splash potential, a

liquid-resistant apron over the lab coat is

advised.

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to avoid inhalation of any

aerosols or vapors. If a fume hood is not

available for a specific procedure, a fit-tested

N95 or higher respirator should be considered.

Operational and Disposal Plans
Proper handling and disposal of Arachidonoyl Thio-PC are critical for maintaining a safe and

compliant laboratory. The following procedural guidance outlines the key steps from receipt to

disposal.

Handling and Experimental Protocols
Receiving and Storage: Upon receipt, immediately transfer the product to a -20°C freezer.

Ensure the container is tightly sealed.

Preparation of Solutions:

Arachidonoyl Thio-PC is supplied in ethanol. To change the solvent, evaporate the

ethanol under a gentle stream of nitrogen in a chemical fume hood.
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Immediately add the solvent of choice, such as DMSO or dimethylformamide, which

should be purged with an inert gas.

Experimental Use: All handling of the compound, including dilutions and transfers, must be

performed within a chemical fume hood to minimize inhalation exposure.

Disposal Plan
The disposal of Arachidonoyl Thio-PC and any contaminated materials must be handled with

care to mitigate environmental release and ensure personnel safety. As a thio-ether compound,

specific procedures should be followed.

Liquid Waste:

Unused solutions of Arachidonoyl Thio-PC should be collected in a designated, labeled

hazardous waste container.

For quenching the reactive thiol group, a bleach solution (sodium hypochlorite) can be

used. The thiol-containing solution should be added dropwise to a stirred bleach solution

in a fume hood. This process oxidizes the thiol to a less odorous and less reactive

species. The resulting neutralized solution should be disposed of as hazardous chemical

waste.

Solid Waste:

All disposable items that have come into contact with Arachidonoyl Thio-PC, such as

pipette tips, gloves, and paper towels, must be collected in a dedicated, clearly labeled

hazardous waste container for solid waste.

Glassware Decontamination:

Contaminated glassware should be immediately submerged in a bleach bath within a fume

hood. A 1:1 mixture of commercial bleach and water is recommended.

Allow the glassware to soak for at least 14-24 hours to ensure complete oxidation of the

thiol.

After soaking, rinse the glassware thoroughly with water before standard washing.
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Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of Arachidonoyl Thio-PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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